Cas no 1245807-09-3 (1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245807-09-3
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• MDL: MFCD15976288
• CID: 3160206
• PubChem ID: 50896655
• Update Time: 2025-11-02

1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride
• CS-0241317
• AKOS005169374
• EN300-232341
• VZB80709
• 1-cyclopentyl-1H-pyrazole-5-sulfonylchloride
• STL584273
• 2-cyclopentylpyrazole-3-sulfonyl chloride
• 890-288-1
• 1245807-09-3
• MFCD15976288

• MDL： MFCD15976288
• Inchi： 1S/C8H11ClN2O2S/c9-14(12,13)8-5-6-10-11(8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： VLHIGJZUQAGHLT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 234.0229765Da
• Monoisotopic Mass: 234.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride

Recent Advances in the Application of 1-Cyclopentyl-1H-pyrazole-5-sulfonyl Chloride (CAS: 1245807-09-3) in Chemical Biology and Pharmaceutical Research

The compound 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride (CAS: 1245807-09-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This sulfonyl chloride derivative has garnered significant attention due to its versatility in forming sulfonamide linkages, a critical functional group in many drug candidates. Recent studies have highlighted its role in the development of kinase inhibitors, protease modulators, and other targeted therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride as a building block for the synthesis of selective JAK2 inhibitors. The compound's cyclopentyl moiety was found to enhance binding affinity to the kinase's hydrophobic pocket, while the sulfonyl chloride group allowed for efficient coupling with various amine-containing pharmacophores. The resulting compounds demonstrated nanomolar potency and improved selectivity profiles compared to earlier generation inhibitors.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where this sulfonyl chloride derivative served as a key intermediate in the development of novel SARS-CoV-2 main protease inhibitors. The researchers exploited its reactivity to create a series of covalent inhibitors that form stable adducts with the viral protease's catalytic cysteine residue. The most promising candidate from this series showed potent antiviral activity in cell-based assays, with an EC50 value of 120 nM.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route that minimizes the formation of byproducts and enhances overall yield. The new protocol employs continuous flow chemistry techniques, which allow for better control of the exothermic sulfonylation reaction and improve safety profile during large-scale production.

The compound's utility extends beyond small molecule drug development. In chemical biology applications, researchers have recently employed 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride as a versatile labeling reagent for protein modification. Its ability to selectively react with nucleophilic amino acids has enabled the development of novel protein conjugation strategies, as demonstrated in a recent ACS Chemical Biology paper detailing its use in creating antibody-drug conjugates with improved homogeneity and stability.

Looking forward, the unique chemical properties of 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride position it as a valuable tool in the medicinal chemist's toolkit. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) development, where its sulfonyl chloride group can serve as a linker between target-binding and E3 ligase-recruiting moieties. Preliminary results from these studies suggest promising opportunities for addressing challenging drug targets, particularly in oncology and neurodegenerative diseases.